Cas no 2228796-86-7 ((2,3-dichlorophenyl)methyl sulfamate)

• Product Name: (2,3-dichlorophenyl)methyl sulfamate
• CAS No: 2228796-86-7
• MF: C₇H₇Cl₂NO₃S
• MW: 256.106378793716
• CID: 6236520
• PubChem ID: 165650895
• Update Time: 2025-06-08

(2,3-dichlorophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2,3-dichlorophenyl)methyl sulfamate
• EN300-1989263
• 2228796-86-7

• Inchi： 1S/C7H7Cl2NO3S/c8-6-3-1-2-5(7(6)9)4-13-14(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： ISTFGZASLWHFBT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1COS(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 254.9523696g/mol
• Monoisotopic Mass: 254.9523696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Additional information on (2,3-dichlorophenyl)methyl sulfamate

Introduction to (2,3-Dichlorophenyl)methyl Sulfamate (CAS No. 2228796-86-7)

(2,3-Dichlorophenyl)methyl sulfamate (CAS No. 2228796-86-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenyl group and a sulfamate moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The (2,3-dichlorophenyl)methyl sulfamate molecule is of particular interest due to its potential as a lead compound in the development of novel therapeutic agents. Recent studies have explored its pharmacological properties, including its ability to modulate specific biological targets and pathways. For instance, research has shown that (2,3-dichlorophenyl)methyl sulfamate exhibits potent inhibitory activity against certain enzymes and receptors, which are implicated in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of cancer research, (2,3-dichlorophenyl)methyl sulfamate has been investigated for its potential as an anticancer agent. Studies have demonstrated that it can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways that are dysregulated in cancer cells. For example, it has been shown to inhibit the activity of kinases such as PI3K and AKT, which are crucial for cell survival and proliferation in many types of cancer.

Moreover, (2,3-dichlorophenyl)methyl sulfamate has also shown promise in the treatment of neurodegenerative disorders. Research has indicated that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegeneration. By modulating oxidative stress pathways and reducing inflammation, (2,3-dichlorophenyl)methyl sulfamate may offer a new therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, (2,3-dichlorophenyl)methyl sulfamate is also an important tool for chemical biology research. Its unique structure allows it to serve as a probe for studying the function of specific proteins and pathways in living systems. For instance, it can be used to investigate the role of sulfatases in various physiological processes and diseases. Sulfatases are enzymes that cleave sulfate esters from various substrates and play critical roles in metabolism, signaling, and cell communication.

The synthesis of (2,3-dichlorophenyl)methyl sulfamate involves several well-established chemical reactions. The dichlorophenyl group can be introduced through electrophilic aromatic substitution reactions, while the sulfamate moiety can be generated via nucleophilic substitution or other synthetic methods. The final product is typically purified using techniques such as column chromatography or recrystallization to ensure high purity for subsequent biological evaluations.

Recent advances in computational chemistry have also contributed to our understanding of (2,3-dichlorophenyl)methyl sulfamate. Molecular modeling studies have provided insights into its binding interactions with target proteins and have helped optimize its structure for improved potency and selectivity. These computational tools are essential for guiding the design of more effective derivatives and analogs of (2,3-dichlorophenyl)methyl sulfamate.

In conclusion, (2,3-dichlorophenyl)methyl sulfamate (CAS No. 2228796-86-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent or research tool. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.